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Compound of Interest

Compound Name: 3-Butoxy-1-propanol

Cat. No.: B156417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Butoxy-1-propanol, a propylene glycol ether, is a versatile and effective solvent for a wide

range of applications, most notably in the coatings industry.[1][2] It is recognized for its

excellent solvency for various resins, making it a valuable component in the formulation of

paints, coatings, and cleaning agents.[2][3][4] This document provides detailed application

notes and protocols for the use of 3-Butoxy-1-propanol in coating formulations, with a focus

on its role as a coalescing agent and its impact on coating performance. It is often considered a

safer alternative to ethylene glycol ethers.[3][5]

Physicochemical Properties
3-Butoxy-1-propanol is a colorless liquid with a mild, ether-like odor.[2][3] Its key physical and

chemical properties are summarized in the table below.
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Property Value Reference

Synonyms

n-Butoxypropanol, Propylene

glycol mono-n-butyl ether,

Dowanol 37B

[6]

CAS Number 10215-33-5 [2][6]

Molecular Formula C7H16O2 [2][6]

Molecular Weight 132.20 g/mol [2][6]

Boiling Point 170.1 °C [6]

Flash Point 58.9 °C [6]

Density 0.893 g/cm³ [6]

Solubility in Water Moderately soluble [3]

Role in Coating Formulations
In coating formulations, 3-Butoxy-1-propanol primarily functions as a coalescing agent and a

solvent.[3][5] Its moderate evaporation rate and strong solvency for a variety of resins,

including acrylic, styrene-acrylic, and polyvinylacetate resins, make it highly effective in water-

based latex paints.[3][4]

The primary functions of 3-Butoxy-1-propanol in coatings include:

Improved Film Formation: As a coalescing agent, it facilitates the formation of a continuous

and uniform film as the coating dries.[4][5]

Viscosity Reduction: It helps to lower the viscosity of the coating, which is crucial for

achieving a smooth application.

Enhanced Flow and Leveling: By modifying the rheological properties of the paint, it

improves the flow and leveling, resulting in a smoother final appearance.

Increased Open Time: Its moderate evaporation rate can extend the wet edge time, allowing

for better workability during application.
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Illustrative Performance Data
Disclaimer: The following tables present hypothetical data for illustrative purposes to

demonstrate the potential effects of 3-Butoxy-1-propanol on coating properties. Actual results

will vary depending on the specific coating formulation, substrate, and application conditions.

Table 1: Effect of 3-Butoxy-1-propanol Concentration on Viscosity and Drying Time of an

Acrylic Latex Paint

Concentration of 3-
Butoxy-1-propanol
(wt%)

Viscosity (KU)
Set-to-Touch Time
(minutes)

Dry-Through Time
(hours)

0 95 25 4

2 90 30 4.5

4 85 35 5

6 80 40 5.5

Table 2: Influence of 3-Butoxy-1-propanol on Gloss and Adhesion of a Styrene-Acrylic

Coating

Concentration of 3-Butoxy-
1-propanol (wt%)

60° Gloss (GU) Adhesion (ASTM D3359)

0 75 4B

2 80 5B

4 85 5B

6 82 5B

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the performance of

3-Butoxy-1-propanol in coating formulations.
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Viscosity Measurement
Objective: To determine the effect of 3-Butoxy-1-propanol on the viscosity of a coating

formulation.

Apparatus: Stormer viscometer (or other suitable viscometer).

Procedure:

Prepare a series of coating formulations with varying concentrations of 3-Butoxy-1-
propanol (e.g., 0%, 2%, 4%, 6% by weight).

Ensure each formulation is thoroughly mixed and allowed to equilibrate to a constant

temperature (typically 25 °C).

Calibrate the viscometer according to the manufacturer's instructions.

Measure the viscosity of each formulation in Krebs Units (KU).

Record the results and analyze the trend of viscosity change with increasing solvent

concentration.

Drying Time Determination
Objective: To evaluate the influence of 3-Butoxy-1-propanol on the drying time of a coating.

Apparatus: Drying time recorder, applicator bar.

Procedure:

Apply a uniform film of each coating formulation onto a clean, flat substrate (e.g., glass

panel) using an applicator bar of a specified thickness.

Immediately place the coated panels on the drying time recorder.

Start the recorder, which will move a stylus across the film at a constant speed.

After the test duration, examine the tracks left by the stylus to determine the different stages

of drying:
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Set-to-touch time: The point at which the stylus no longer leaves a continuous track.

Dry-through time: The point at which the stylus no longer leaves any visible mark on the

coating surface.

Record the time for each drying stage for each formulation.

Gloss Measurement
Objective: To assess the effect of 3-Butoxy-1-propanol on the specular gloss of a dried

coating film.

Apparatus: Glossmeter (e.g., 60° geometry).

Procedure:

Apply the coating formulations to smooth, non-porous panels and allow them to cure

completely under controlled conditions (e.g., 24 hours at 25 °C and 50% relative humidity).

Calibrate the glossmeter using the supplied standards.

Measure the gloss of each coated panel at multiple locations to ensure an average and

representative reading.

Record the gloss values in Gloss Units (GU).

Adhesion Testing (Cross-Hatch Method - ASTM D3359)
Objective: To determine the adhesion of the coating to the substrate.

Apparatus: Cross-hatch cutting tool, pressure-sensitive tape.

Procedure:

Ensure the coated panels are fully cured.

Using the cross-hatch cutting tool, make a series of parallel cuts through the coating to the

substrate.
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Make a second series of cuts perpendicular to the first, creating a grid pattern.

Brush the area gently to remove any loose flakes of coating.

Apply a strip of pressure-sensitive tape firmly over the grid.

Rapidly pull the tape off at a 180° angle.

Examine the grid area and classify the adhesion according to the ASTM D3359 scale (5B =

no detachment, 0B = more than 65% detachment).

Visualization of Workflows
The following diagrams illustrate the logical workflow for incorporating and evaluating 3-
Butoxy-1-propanol in a coating formulation.
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Caption: Experimental workflow for evaluating 3-Butoxy-1-propanol in coatings.
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Caption: Logical relationship of 3-Butoxy-1-propanol's functions and effects.

Safety and Handling
3-Butoxy-1-propanol is a combustible liquid and should be handled with appropriate safety

precautions.

Ventilation: Use in a well-ventilated area to avoid inhalation of vapors.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and appropriate

protective clothing.

Storage: Store in a cool, dry, well-ventilated area away from sources of ignition. Keep

containers tightly closed.

Spills: In case of a spill, absorb with an inert material and dispose of in accordance with local

regulations.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

manufacturer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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